Cas no 1222098-17-0 (1-(4-Trifluoromethylphenyl)cyclopentanamine HCl)

• Product Name: 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl
• CAS No: 1222098-17-0
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• MDL: MFCD20487782
• CID: 5303656
• Update Time: 2025-06-08

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl Chemical and Physical Properties

Names and Identifiers

• 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl
• Cyclopentanamine, 1-[4-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 1-(4-Trifluoromethylphenyl)cyclopentanamine hydrochloride

• MDL： MFCD20487782
• Inchi： 1S/C12H14F3N.ClH/c13-12(14,15)10-5-3-9(4-6-10)11(16)7-1-2-8-11;/h3-6H,1-2,7-8,16H2;1H
• InChI Key： WBWFDIVAYZXSEG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)(N)CCCC1.[H]Cl

Additional information on 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Professional Introduction to 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl (CAS No: 1222098-17-0)

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl, identified by its Chemical Abstracts Service (CAS) number 1222098-17-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives, characterized by its structural motif of a cyclopentanamine moiety linked to a phenyl ring substituted with a trifluoromethyl group at the para position. The presence of the trifluoromethyl group not only influences the electronic properties of the aromatic ring but also contributes to the overall pharmacokinetic and pharmacodynamic profile of the molecule.

The< strong>cyclopentanamine backbone is a common structural feature in many biologically active molecules, particularly in drugs targeting central nervous system (CNS) disorders. The cyclic amine structure provides stability while allowing for optimal interaction with biological targets. In contrast, the aromatic component with a< strong>trifluoromethylphenyl substituent enhances lipophilicity and metabolic stability, which are critical factors in drug design. This combination of structural elements makes 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl a promising candidate for further investigation in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the< strong>trifluoromethylphenyl group may play a crucial role in modulating receptor binding affinity and selectivity. The trifluoromethyl group, known for its ability to enhance binding interactions through dipole-dipole interactions and steric effects, could be particularly important in designing drugs with improved efficacy and reduced side effects.

The pharmacological potential of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl has been explored in several preclinical studies. Research indicates that this compound exhibits properties that are reminiscent of drugs used in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The cyclopentanamine moiety is known to interact with monoamine receptors, which are implicated in various CNS disorders. Additionally, the< strong>trifluoromethylphenyl group may contribute to the compound's ability to cross the blood-brain barrier, a critical requirement for CNS therapeutic agents.

In vitro studies have demonstrated that 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl can modulate neurotransmitter release and receptor activity. For instance, it has been shown to interact with dopamine receptors, suggesting potential applications in treating conditions associated with dopamine dysregulation. Furthermore, its interaction with serotonin receptors may make it useful in managing mood disorders. These findings highlight the compound's multifaceted pharmacological profile and its potential as a lead molecule for drug development.

The synthesis of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the< strong>trifluoromethyl group into the phenyl ring is particularly challenging due to its high reactivity and sensitivity to various environmental factors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological evaluation.

Evaluation of the metabolic stability of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is crucial for understanding its potential clinical application. In vitro metabolic studies have revealed that the compound undergoes biotransformation primarily through oxidative pathways mediated by cytochrome P450 enzymes. The presence of the< strong>cyclopentanamine moiety influences its metabolic fate, potentially leading to specific metabolites that could be further investigated for their biological activity or toxicity profiles.

The solubility profile of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is another important consideration for drug formulation. The compound exhibits moderate solubility in water due to its amine functionality, which can be advantageous for developing formulations suitable for oral or parenteral administration. However, optimizing solubility while maintaining stability remains a key challenge in pharmaceutical development. Techniques such as salt formation or co-crystallization have been explored to enhance solubility without compromising efficacy.

The regulatory landscape for novel pharmaceutical compounds like 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is stringent and requires comprehensive characterization before clinical testing can begin. Regulatory agencies mandate detailed documentation on chemical structure elucidation, purity assessment, physicochemical properties, and toxicological profiles. Compliance with these requirements ensures that only compounds with acceptable safety profiles proceed to human trials.

In conclusion, 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl (CAS No: 1222098-17-0) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, including the< strong>cyclopentanamine backbone and< strong>trifluoromethylphenyl substituent, contribute to its pharmacological activity and make it a valuable candidate for further investigation. Advances in synthetic chemistry, computational modeling, and preclinical studies continue to enhance our understanding of this compound's therapeutic potential.